Cas no 749920-72-7 (2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide)

2-Chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide is a specialized organic compound featuring a benzofuran core substituted with a cyano group at the 2-position and an acetamide moiety at the 3-position, further modified by a chloroacetyl group. This structure imparts reactivity suitable for further functionalization, particularly in heterocyclic synthesis and pharmaceutical intermediate applications. The chloroacetyl group enables nucleophilic substitution reactions, while the benzofuran scaffold contributes to potential bioactivity. Its high purity and well-defined molecular architecture make it valuable for research in medicinal chemistry and agrochemical development. The compound’s stability under standard conditions ensures consistent performance in synthetic workflows.
2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide structure
749920-72-7 structure
Product Name:2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide
CAS No:749920-72-7
MF:C11H7ClN2O2
MW:234.638481378555
CID:3107195
PubChem ID:2120325
Update Time:2025-06-15

2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide
    • DTXCID601688251
    • EN300-10010
    • SR-01000053500
    • Z56989670
    • DTXSID601257511
    • AKOS005137386
    • 2-Chloro-N-(2-cyano-3-benzofuranyl)acetamide
    • 969-659-8
    • 749920-72-7
    • SR-01000053500-1
    • Inchi: 1S/C11H7ClN2O2/c12-5-10(15)14-11-7-3-1-2-4-8(7)16-9(11)6-13/h1-4H,5H2,(H,14,15)
    • InChI Key: WABHXSZCVUSUFX-UHFFFAOYSA-N
    • SMILES: ClCC(NC1=C(C#N)OC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 234.0196052Da
  • Monoisotopic Mass: 234.0196052Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 66Ų

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Additional information on 2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide

Comprehensive Overview of 2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide (CAS No. 749920-72-7)

2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide, with the CAS number 749920-72-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both chloro and cyano functional groups in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers and industry professionals often search for 2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide synthesis, benzofuran derivatives applications, and CAS 749920-72-7 suppliers. These queries reflect the growing interest in this compound's potential uses, particularly in the development of novel therapeutic agents. Recent studies have explored its role as a precursor in the synthesis of heterocyclic compounds, which are pivotal in designing drugs with anti-inflammatory, antimicrobial, and anticancer properties.

The compound's unique structure, featuring a benzofuran core and an acetamide side chain, allows for versatile chemical modifications. This adaptability is crucial for medicinal chemists aiming to optimize pharmacokinetic properties such as solubility, bioavailability, and target specificity. For instance, the cyano group can serve as a handle for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening.

In the context of green chemistry and sustainable practices, there is increasing demand for efficient and environmentally friendly synthesis routes for 2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide. Researchers are investigating catalytic methods and solvent-free reactions to minimize waste and reduce energy consumption. These efforts align with global trends toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in agrochemical innovation. Benzofuran derivatives have shown promise as active ingredients in crop protection products, offering solutions for pest and disease management. The chloroacetamide moiety in this compound may contribute to its herbicidal or fungicidal activity, making it a candidate for further agrochemical development.

Analytical characterization of 2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide is essential for quality control and regulatory compliance. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are critical for ensuring the compound's suitability in research and industrial applications.

From a commercial perspective, the availability of CAS 749920-72-7 from reliable suppliers is a key concern for buyers. Factors such as batch consistency, pricing, and regulatory documentation often influence purchasing decisions. Companies specializing in fine chemicals and custom synthesis frequently list this compound in their catalogs, catering to the needs of academic and industrial clients.

In summary, 2-chloro-N-(2-cyano-1-benzofuran-3-yl)acetamide (CAS No. 749920-72-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its structural features and reactivity make it a valuable building block for synthetic chemists, while its applications align with contemporary trends in drug discovery and sustainable chemistry. As interest in benzofuran-based compounds continues to grow, this compound is poised to play a pivotal role in advancing scientific and industrial innovation.

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